2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-quinolinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-quinolinecarboxylate is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-quinolinecarboxylate involves the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. The compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. By inhibiting HDACs, the compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-quinolinecarboxylate are primarily related to its anti-cancer activity. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by regulating various signaling pathways and enzymes. Additionally, the compound has been found to possess anti-inflammatory and anti-microbial properties, which could have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-quinolinecarboxylate in lab experiments is its potent anti-cancer activity. The compound has been shown to be effective against various types of cancer cells, making it a promising candidate for drug development. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability for research purposes.
Future Directions
There are several future directions for research on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-quinolinecarboxylate. One potential direction is to further investigate the compound's mechanism of action and identify specific targets that could be exploited for drug development. Additionally, the compound's anti-inflammatory and anti-microbial properties could be further explored for potential applications in the treatment of various diseases. Finally, the development of more efficient synthesis methods for the compound could increase its availability for research purposes.
Synthesis Methods
The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-quinolinecarboxylate involves the reaction of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl bromide with 2-quinolinecarboxylic acid in the presence of a base such as potassium carbonate. The reaction occurs in an organic solvent such as dimethylformamide or dimethyl sulfoxide and is typically carried out under reflux conditions.
Scientific Research Applications
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-quinolinecarboxylate has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and molecular biology. The compound has been shown to exhibit significant anti-cancer activity by inhibiting the growth of cancer cells. It has also been found to possess anti-inflammatory and anti-microbial properties.
properties
IUPAC Name |
[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] quinoline-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO5/c22-17(14-6-8-18-19(11-14)25-10-9-24-18)12-26-20(23)16-7-5-13-3-1-2-4-15(13)21-16/h1-8,11H,9-10,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTDCLNJUZBCGDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)COC(=O)C3=NC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl quinoline-2-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.